Cas no 89036-26-0 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-)

Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl- structure
89036-26-0 structure
Product name:Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-
CAS No:89036-26-0
MF:C13H20S
MW:208.362902641296
CID:615070
PubChem ID:13067822

Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-
    • 2-pentyl-4,5,6,7-tetrahydro-1-benzothiophene
    • 89036-26-0
    • DTXSID30517191
    • Inchi: InChI=1S/C13H20S/c1-2-3-4-8-12-10-11-7-5-6-9-13(11)14-12/h10H,2-9H2,1H3
    • InChI Key: FGYPLLREIFGAFM-UHFFFAOYSA-N
    • SMILES: CCCCCC1=CC2=C(S1)CCCC2

Computed Properties

  • Exact Mass: 208.12857181g/mol
  • Monoisotopic Mass: 208.12857181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų
  • XLogP3: 5.1

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